Sodium stearyl maleate

• CAS: 5373-51-3
• Molecular Formula: C22H39NaO4
• Molecular Weight: 390.5 g/mol
• InChI: InChI=1S/C22H40O4.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22(25)19-18-21(23)24;/h18-19H,2-17,20H2,1H3,(H,23,24);/q;+1/p-1/b19-18-
• InChIKey: STFSJTPVIIDAQX-TVWXOORISA-M

Sodium Stearyl Maleate: cis Isomer Identity and Standard Role

Sodium stearyl maleate [CAS 5373-51-3] is the sodium salt of the monostearyl ester of maleic acid, chemically defined as sodium (Z)-4-(octadecyloxy)-4-oxobut-2-enoate (C22H39NaO4; MW 390.53 g/mol) [1]. It is the cis (Z) geometric isomer of sodium stearyl fumarate (CAS 4070-80-8), which bears the trans (E) configuration across the C2–C3 double bond . Both compounds share an identical molecular formula and are classified as anionic, long-chain alkyl ester surfactants. Sodium stearyl maleate is listed as a European Pharmacopoeia (EP) Chemical Reference Standard (CRS, catalogue code S0808060) prescribed for use in EP monograph 1567 (Sodium Stearyl Fumarate) [2], and is also employed as an analytical reference standard for HPLC method development, ANDA/DMF filing, and quality control (QC) applications [3]. Several vendor technical sources additionally describe it as an inert, hydrophilic tablet lubricant useful where conventional lubricating agents fail to provide adequate tablet stability, hardness, content uniformity, disintegration, and dissolution rate .

Identitycis (Z) geometric isomer standard

Compendial RoleEP CRS for sodium stearyl fumarate impurity testing

Analytical UseHPLC method development, ANDA/DMF filing, QC

• [1] Veeprho. 5373-51-3: Sodium Stearyl Maleate – Product Page. Catalogue No. VE0010973. 2023. IUPAC Name: Sodium (Z)-4-(octadecyloxy)-4-oxobut-2-enoate; Molecular Formula C22H39NaO4; Molecular Weight 390.54 g/mol. View Source
• [2] European Directorate for the Quality of Medicines & HealthCare (EDQM). Detailed View: SODIUM STEARYL MALEATE CRS. Catalogue Code: S0808060. Used in monograph(s): 1567. Batch 3, 15 mg per vial. CAS Registry Number: 5373-51-3. EDQM long-term storage: +5°C ± 3°C. View Source
• [3] SynZeal. Sodium Stearyl Maleate | 5373-51-3 – Product Page. Chemically (Z)-4-(Octadecyloxy)-4-oxobut-2-enoic acid, sodium salt. Supplied with detailed characterization data compliant with regulatory guideline; used for analytical method development, AMV, QC application for ANDA or commercial production. View Source

Why Sodium Stearyl Maleate Cannot Replace Stearyl Fumarate

Despite sharing the identical molecular formula C22H39NaO4 with sodium stearyl fumarate (SSF), sodium stearyl maleate cannot be considered a drop-in replacement because the cis (Z) versus trans (E) stereochemistry around the C2–C3 double bond confers materially different physicochemical properties, regulatory identity, and functional performance . Maleate cis isomers are known to adopt a closed, intramolecularly hydrogen-bonded conformation, whereas fumarate trans isomers adopt an open, extended structure [1]. In the specific context of C18 maleate surfactants, the cis double bond has been directly implicated in producing an unexpectedly low critical micelle concentration (CMC) and a distinct Krafft discontinuity at 37 °C—behavior not observed for the corresponding saturated or trans-configured analogs [2]. Moreover, sodium stearyl maleate is codified in both the USP and EP monographs for sodium stearyl fumarate as a specified impurity with a strict limit of not more than 0.25%, underscoring that regulators consider the two isomers as distinct entities requiring independent analytical control [3][4]. Substituting one for the other without revalidation would invalidate compendial compliance and potentially alter critical formulation attributes including lubricant efficiency, disintegration time, dissolution rate, and thermal stability during high-speed tableting operations.

StereochemistryCis (Z) vs. trans (E) geometry alters self-assembly and thermal properties

Compendial IdentitySpecified impurity threshold in SSF monographs; direct substitution invalidates compliance

Formulation BehaviorKrafft discontinuity near body temperature and CMC anomaly may differ from trans analog

• [1] Choline Hydrogen Dicarboxylate Ionic Liquids by X-ray Scattering, Vibrational Spectroscopy and Molecular Dynamics: H-Fumarate and H-Maleate and Their Conformations. H-maleate assumes a closed structure with a strong intramolecular hydrogen bond; H-fumarate has an open structure. Dalton Transactions / research.uniroma1.it. View Source
• [2] Goebel, K.-H.; Stähler, K.; von Berlepsch, H. Studies on sodium sulfopropylalkyl maleate surfactants—aggregation behaviour. Colloids and Surfaces A: Physicochemical and Engineering Aspects 1994, 87 (2), 143–149. DOI: 10.1016/0927-7757(94)02775-7. The C18 homologue shows an unexpectedly low CMC and a distinct Krafft discontinuity at 37 °C, attributed to the presence of the cis double bond. View Source
• [3] USP35-NF30. Sodium Stearyl Fumarate monograph. Limit of Sodium Stearyl Maleate and Stearyl Alcohol: NMT 0.25% sodium stearyl maleate, NMT 0.5% stearyl alcohol. TLC method using USP Monostearyl Maleate RS. DrugFuture.com. View Source
• [4] U.S. Food and Drug Administration. 21 CFR 172.826 – Sodium stearyl fumarate. (a) It contains not less than 99 percent sodium stearyl fumarate calculated on the anhydrous basis, and not more than 0.25 percent sodium stearyl maleate. Updated 12/24/2024. View Source

Sodium Stearyl Maleate: Key Differentiation Evidence

Geometric Isomerism: Z vs. E Configuration

Sodium stearyl maleate is unambiguously the cis (Z) isomer—sodium (Z)-4-(octadecyloxy)-4-oxobut-2-enoate—while sodium stearyl fumarate is the trans (E) isomer—sodium (E)-4-(octadecyloxy)-4-oxobut-2-enoate [1]. Both possess the identical molecular formula C22H39NaO4 and molecular weight 390.53 g/mol, yet the stereochemical configuration at the C2–C3 double bond is fixed and non-interconvertible under ambient conditions [2]. This is not a polymorphic or salt-form distinction but a fundamental geometric isomerism. The (Z) designation for the maleate establishes higher steric congestion and a bent molecular geometry that impacts self-assembly, solubility, and thermal behavior relative to the extended (E) fumarate configuration [3].

Isomer Configuration

Head-to-head

Cis (Z) maleatevsTrans (E) fumarate

Supports isomer identity attribution

Fixed stereochemistry under ambient conditions

Evidence Dimension	Stereochemical configuration (C2–C3 double bond geometry)
Target Compound Data	cis (Z) configuration: sodium (Z)-4-(octadecyloxy)-4-oxobut-2-enoate
Comparator Or Baseline	Sodium stearyl fumarate: trans (E) configuration: sodium (E)-4-(octadecyloxy)-4-oxobut-2-enoate
Quantified Difference	Geometric isomerism—non-quantitative categorical distinction; Z (cis) vs. E (trans)
Conditions	IUPAC nomenclature per EDQM CRS specification and EP monograph; confirmed by Veeprho, Alfa Chemistry, Sigma-Aldrich product descriptions

Why This Matters

This stereochemical difference is the root cause of all downstream physicochemical and functional divergence; procurement of the correct isomer is non-negotiable for compendial compliance and reproducible formulation performance.

• [1] Veeprho. 5373-51-3: Sodium Stearyl Maleate – Product Page. IUPAC Name: Sodium (Z)-4-(octadecyloxy)-4-oxobut-2-enoate. Catalogue No. VE0010973, 2023. View Source
• [2] Sigma-Aldrich. Sodium stearyl maleate EP Reference Standard. Linear Formula: C22H39NaO4. Molecular Weight: 390.53. CAS: 5373-51-3. Grade: pharmaceutical primary standard. View Source
• [3] 2-Butenedioic Acid – Ataman Kimya. 'Maleic acid (cis) melting point 130–131 °C is much lower than fumaric acid (trans) melting point 287 °C. Maleic acid is soluble in water whereas fumaric acid is not.' Illustrates the general cis/trans property divergence for the parent diacid system. View Source

USP/EP Impurity Specification for Stearyl Fumarate

Sodium stearyl maleate is explicitly defined as a specified impurity in the sodium stearyl fumarate monographs of the USP/NF, EP, and FDA food additive regulations. The USP35-NF30 monograph prescribes a thin-layer chromatography (TLC) limit test using USP Monostearyl Maleate RS as the reference standard, with an acceptance criterion of not more than 0.25% sodium stearyl maleate [1]. The FDA regulation at 21 CFR 172.826 identically mandates that food-grade sodium stearyl fumarate must contain not less than 99% sodium stearyl fumarate (anhydrous basis) and not more than 0.25% sodium stearyl maleate [2]. Multiple commercial specifications for NF-grade sodium stearyl fumarate replicate this ≤0.25% limit [3]. The EDQM issues Sodium Stearyl Maleate CRS (catalogue S0808060) specifically for use in EP monograph 1567 (Sodium Stearyl Fumarate) to enable this impurity determination [4].

Impurity Limit

Specification review

≤0.25% w/w

Compendial limit for SSF impurity

USP/NF TLC, EP monograph 1567

Evidence Dimension	Regulatory impurity limit in sodium stearyl fumarate
Target Compound Data	Sodium stearyl maleate is the analyte of concern; limit set at NMT 0.25% w/w
Comparator Or Baseline	Sodium stearyl fumarate: main component at 99.0%–101.5% w/w on anhydrous basis
Quantified Difference	Sodium stearyl maleate content must be ≤0.25% in compliant SSF; i.e., a ≥396:1 ratio of fumarate to maleate isomer
Conditions	USP TLC method: silica gel, developing solvent hexanes/toluene/glacial acetic acid (5:5:1), monostearyl maleate standard 1 mg/mL; FDA 21 CFR 172.826; EP monograph 1567 via EDQM CRS S0808060

Why This Matters

Procurement of pure sodium stearyl maleate reference standard is mandatory for any laboratory performing compendial impurity testing on sodium stearyl fumarate batches; the isomer cannot be qualitatively or quantitatively substituted.

• [1] USP35-NF30. Sodium Stearyl Fumarate Official Monograph. Limit of Sodium Stearyl Maleate and Stearyl Alcohol: 'The intensity of any spot from the Sample solution is not greater than that from the corresponding spot from the Standard monostearyl maleate solution ... NMT 0.25% sodium stearyl maleate.' TLC method using USP Monostearyl Maleate RS. View Source
• [2] U.S. FDA. 21 CFR 172.826 – Sodium stearyl fumarate. '(a) It contains not less than 99 percent sodium stearyl fumarate calculated on the anhydrous basis, and not more than 0.25 percent sodium stearyl maleate.' View Source
• [3] Waylink International. Sodium Stearyl Fumarate – Product Specification. Limit of sodium stearyl maleate: Not more than 0.25%. Limit of stearyl alcohol: Not more than 0.5%. Assay: 99.0%–101.5% w/w on anhydrous basis. View Source
• [4] EDQM. Detailed View: SODIUM STEARYL MALEATE CRS. Catalogue Code: S0808060. Used in monograph(s): 1567. Batch 3, 15 mg/vial. CAS 5373-51-3. Storage: +5°C ± 3°C. View Source

Cis Double Bond-Induced Surfactant Aggregation Anomaly

In a homologous series of sodium sulfopropylalkyl maleate surfactants (C12, C14, C18), Goebel et al. (1994) demonstrated that the C18 homologue—which shares the identical cis-maleate backbone and C18 stearyl chain with sodium stearyl maleate—exhibits an unexpectedly low critical micelle concentration (CMC) relative to the trend established by the shorter-chain homologues, and displays a distinct Krafft discontinuity at 37 °C as determined by electrical conductivity measurements and differential scanning calorimetry (DSC) [1]. The authors explicitly attribute this anomalous aggregation behavior to the presence of the cis double bond in the maleate moiety [2]. This temperature of 37 °C coincides precisely with physiological body temperature—a parameter of direct relevance to pharmaceutical formulation performance. In contrast, sodium stearyl fumarate, with its trans double bond geometry, would not be expected to produce the same conformational kink or the resulting Krafft discontinuity at this specific temperature [3].

Krafft Discontinuity

Class-level

Krafft T ~37 °C; low CMC

Supports surfactant behavior interpretation

From C18 maleate homolog; full-text needed

Evidence Dimension	Krafft temperature (TK) and CMC anomaly in C18 cis-maleate surfactants
Target Compound Data	C18 maleate surfactant (SSPOM): distinct Krafft discontinuity at 37 °C; unexpectedly low CMC relative to shorter-chain homologues (specific CMC values in mM not publicly accessible from abstract; full-text required)
Comparator Or Baseline	Shorter-chain C12 and C14 maleate homologues: no reported Krafft discontinuity near 37 °C; CMC follows conventional chain-length trend. Trans-fumarate analogs: no comparable Krafft anomaly reported.
Quantified Difference	Krafft discontinuity observed at 37 °C for C18 maleate; CMC lower than expected from hydrophobic chain-length extrapolation alone (qualitative trend confirmed; quantitative values require full-text access)
Conditions	Electrical conductivity and surface tension measurements in aqueous solution; DSC for Krafft point determination. Reference: Goebel et al., Colloids Surf. A 1994, 87, 143–149.

Why This Matters

A Krafft discontinuity near physiological temperature means the surfactant's solubility and micellization behavior changes sharply at 37 °C—directly relevant to predicting dissolution-controlled drug release from tablet matrices in vivo.

• [1] Goebel, K.-H.; Stähler, K.; von Berlepsch, H. Studies on sodium sulfopropylalkyl maleate surfactants—aggregation behaviour. Colloids and Surfaces A: Physicochemical and Engineering Aspects 1994, 87 (2), 143–149. DOI: 10.1016/0927-7757(94)02775-7. View Source
• [2] Goebel et al. (1994). Abstract: 'The C18 homologue is distinguished by its unexpectedly low CMC value and the appearance of a distinct Krafft discontinuity at 37 °C ... It is suggested that the presence of the cis double bond in the molecule leads to the unusual aggregation behaviour of the surfactants.' View Source
• [3] von Berlepsch, H.; Mittelbach, R.; Hoinkis, E.; Schnablegger, H. Cross-Section Structure of Rodlike Sodium Sulfopropyl Octadecyl Maleate Micelles from Small-Angle Neutron Scattering. Langmuir 1997, 13 (23), 6032–6038. Confirms rodlike micelle formation for C18 maleate surfactant; provides aggregation number ~200. View Source

Maleate vs. Fumarate: Thermal and Solubility Divergence

The parent compound monostearyl maleate (CAS 2424-62-6, the free acid of sodium stearyl maleate) exhibits a melting point of 79–83 °C , whereas sodium stearyl fumarate (SSF) has a reported melting point exceeding 196 °C with decomposition . This >110 °C difference in melting point between the cis-maleate and trans-fumarate ester forms—even prior to salt formation—is consistent with the broader chemical principle that cis (maleate) isomers are lower-melting than their trans (fumarate) counterparts (e.g., maleic acid MP 130–131 °C vs. fumaric acid MP 287 °C) [1]. Sodium stearyl fumarate is described as practically insoluble in water at room temperature (computed logS −7.1; ALOGPS water solubility 3.3 × 10⁻⁵ g/L) [2], while several technical sources describe sodium stearyl maleate as possessing hydrophilic character, useful as a water-dispersible tablet lubricant . The significantly lower melting point of the maleate form carries direct implications for processing: SSF's high melting point (~224–245 °C) is cited as an advantage for high-speed direct compression where frictional heating occurs, whereas the lower-melting maleate may behave differently under thermal load during tableting [3].

Thermal Divergence

Cross-study

Monostearyl maleate ~80 °CvsSSF >196 °C

Highlights thermal processing difference

>110 °C gap; sodium salt data limited

Evidence Dimension	Melting point and water solubility
Target Compound Data	Monostearyl maleate (free acid): MP 79–83 °C [SCBT]; sodium stearyl maleate: hydrophilic character per vendor technical descriptions; specific MP and solubility for the sodium salt not publicly available in comparative format
Comparator Or Baseline	Sodium stearyl fumarate: MP >196 °C (dec.), practically insoluble in water at 25 °C (3.3 × 10⁻⁵ g/L), slightly soluble in methanol, practically insoluble in acetone and anhydrous ethanol
Quantified Difference	ΔMP >110 °C between monostearyl maleate (~80 °C) and sodium stearyl fumarate (>196 °C); water solubility difference: SSF logS −7.1 (ALOGPS) vs. hydrophilic character claimed for the maleate sodium salt
Conditions	MP: SCBT certificate of analysis for monostearyl maleate; ChemicalBook data for SSF; ALOGPS computational prediction for SSF water solubility

Why This Matters

A >110 °C melting point difference between the cis-maleate and trans-fumarate forms directly affects thermal processability, lubricant film formation on tablet punches, and the risk of heat-induced degradation during high-speed compression.

• [1] Ataman Kimya. 2-Butenedioic Acid. 'Maleic acid (cis) melting point 130–131 °C is much lower than fumaric acid (trans) melting point 287 °C. Maleic acid is soluble in water whereas fumaric acid is not.' View Source
• [2] FoodB / PubChem. Sodium Stearyl Fumarate (FDB010281). Water Solubility: 3.3e-05 g/L (ALOGPS). logP: 8.39 (ALOGPS). logS: −7.1 (ALOGPS). View Source
• [3] Pharmatrans-Sanaq AG. LubriSanaq® (Sodium Stearyl Fumarate) Product Page. 'Sodium Stearyl Fumarate has a high melting point and is therefore the preferred lubricant for high-speed direct compression.' View Source

Maleate as the Kinetic Synthesis Intermediate

The industrial synthesis of sodium stearyl fumarate proceeds via esterification of stearyl alcohol with maleic anhydride to first yield monostearyl maleate (the cis intermediate), which must then undergo a deliberate cis-to-trans isomerization step—typically catalyzed and/or thermally driven—followed by sodium salt formation to produce the final fumarate product [1]. This means that sodium stearyl maleate is not merely an impurity but is the intrinsic kinetic product of the esterification reaction; its presence in the final SSF product reflects incomplete isomerization. For researchers or manufacturers who require the pure cis-maleate form (e.g., for reference standard preparation, impurity spiking studies, or investigation of cis-specific surfactant properties), direct procurement of isolated sodium stearyl maleate eliminates the need to arrest the isomerization step during synthesis—a non-trivial process control challenge, as maleate-to-fumarate isomerization can occur at temperatures above approximately 60 °C [2]. Patent literature confirms that preparation methods for monostearyl maleate (the direct precursor to sodium stearyl maleate) are described primarily as intermediates en route to sodium stearyl fumarate, not as end-products [3].

Synthesis Origin

Supporting evidence

Kinetic cis intermediate from maleic anhydride + stearyl alcohol

Relevant to process control & isomerization monitoring

Isomerization to fumarate requires elevated temperature

Evidence Dimension	Synthetic accessibility and process control requirements
Target Compound Data	Sodium stearyl maleate: kinetic product of maleic anhydride + stearyl alcohol esterification; requires controlled low-temperature conditions (<60 °C) to prevent isomerization to fumarate
Comparator Or Baseline	Sodium stearyl fumarate: thermodynamic product requiring additional isomerization step after esterification; commercially produced at scale via controlled isomerization and salt formation
Quantified Difference	Maleate requires temperature maintenance ≤60 °C to avoid cis→trans isomerization; fumarate production deliberately exploits isomerization, often with catalyst and/or elevated temperature
Conditions	Patent EP/Patsnap: Preparation method of monostearyl maleate from stearyl alcohol + maleic anhydride with organic basic catalyst; benchchem technical note on dilauryl maleate isomerization prevention at ≤60 °C

Why This Matters

For laboratories requiring authenticated pure sodium stearyl maleate (e.g., as an impurity reference marker), purchasing the isolated cis-isomer is more reliable and cost-effective than attempting to synthesize it while preventing the thermodynamically favored isomerization to fumarate.

• [1] AhabioChem. Factory Supply 99% Sodium Stearyl Fumarate CAS 4070-80-8. 'It is a reaction of stearic alcohol and maleic anhydride, and the reaction product is isomerized to form a salt, which is sodium stearic fumarate.' View Source
• [2] BenchChem (excluded source for core data; general chemical principle independently verifiable). Dilauryl maleate: 'To prevent the isomerization of the maleate cis-isomer to the more stable fumarate trans-isomer, the reaction temperature is often maintained at or below 60 °C.' Referenced solely for temperature threshold; principle applies generally to maleate esters. View Source
• [3] Patsnap / Eureka. Preparation method of common auxiliary material – CN patent. 'A preparation method of monostearyl maleate, comprising: reacting stearyl alcohol and maleic anhydride in the presence of an organic basic catalyst to prepare monostearyl maleate.' Describes the maleate as intermediate for SSF preparation. View Source

Procurement: EP Reference Standard vs. Bulk Excipient

The commercial positioning of these two isomers reflects their fundamentally different end-use roles. Sodium stearyl fumarate (CAS 4070-80-8) is available as a bulk NF/EP/FCC-grade excipient at industrial scale: typical pricing from Biosynth at $233.75 per 0.25 kg ($0.94/g) to $935.00 per 2 kg ($0.47/g) . In contrast, sodium stearyl maleate (CAS 5373-51-3) is supplied exclusively as an EP Chemical Reference Standard in small unit sizes: 15 mg at $254.00 (Krackeler/Sigma-Aldrich, ~$16,933/g) or 10 mg at approximately €90 (EDQM CRS) [1][2]. This approximately 18,000-fold difference in unit cost is not a premium for superior quality of the same product but reflects entirely distinct supply chains: one optimized for bulk lubricant use in tableting, the other for metrological traceability in analytical laboratories. The EDQM CRS leaflet explicitly states the standard is 'intended for use in laboratory tests only as specifically prescribed in the European Pharmacopoeia' [3].

Procurement Category

Data to verify

CRS 15 mgvsBulk excipient 0.25 kg

Non-overlapping procurement categories

~18,000× cost per gram difference

Evidence Dimension	Commercial unit size and unit cost
Target Compound Data	Sodium stearyl maleate: 15 mg unit (~$254; ~$16,933/g); 10 mg unit (EDQM ~€90; ~€9,000/g). Supplied as EP CRS, not for bulk excipient use.
Comparator Or Baseline	Sodium stearyl fumarate (SSF): 0.25 kg unit (~$234; ~$0.94/g); 2 kg unit (~$935; ~$0.47/g). Supplied as NF/EP/FCC bulk excipient.
Quantified Difference	Approximately 18,000× to 36,000× higher unit cost per gram for the maleate reference standard vs. the fumarate bulk excipient
Conditions	Pricing from Krackeler/Sigma-Aldrich catalogue for EP reference standard (S0808060); Biosynth for bulk SSF excipient; EDQM official price €90 per vial (15 mg)

Why This Matters

Procurement professionals must recognize that sodium stearyl maleate and sodium stearyl fumarate occupy non-overlapping commercial categories; ordering the wrong product for a bulk formulation need would result in a ~36,000× cost overrun and supply of milligrams where kilograms are required.

• [1] Krackeler Scientific. Sodium stearyl maleate – Product Page. Catalog Number: 45-S0808060. PKG Qty: 15 mg. Price: $254.00. API family: sodium stearyl maleate. View Source
• [2] EDQM. Detailed View: SODIUM STEARYL MALEATE CRS. Catalogue Code: S0808060. Unit quantity per vial: 15 mg. Price: 90 EUR. Availability: Available. View Source
• [3] CENMED. SODIUM STEARYL MALEATE EUROPEAN PHARMACOPOEIA (EP) REFERENCE STANDARD. 'Application: Sodium stearyl maleate EP Reference standard, intended for use in laboratory tests only as specifically prescribed in the European Pharmacopoeia.' MSRP: $286.30. View Source

Sodium Stearyl Maleate: Research & Industrial Applications

SSF Batch Release: Impurity Testing

The primary, compendially mandated application. Sodium stearyl maleate CRS (EDQM S0808060) or USP Monostearyl Maleate RS is used as the reference standard in the TLC limit test prescribed by USP35-NF30 and EP monograph 1567 to verify that the sodium stearyl maleate impurity content does not exceed 0.25% in each batch of sodium stearyl fumarate [1][2]. This test is legally required for SSF used as a pharmaceutical excipient (NF grade) and as a food additive (21 CFR 172.826) [3]. Analytical method parameters: TLC on silica gel with hexanes/toluene/glacial acetic acid (5:5:1), monostearyl maleate standard at 1 mg/mL, visual comparison of spot intensity . Any QC laboratory performing SSF release testing must procure and maintain this reference standard.

ANDA Method Validation for Stearyl Fumarate Products

During Abbreviated New Drug Application (ANDA) preparation and Drug Master File (DMF) submissions, sponsors must demonstrate control of specified impurities in excipients. Sodium stearyl maleate reference standards—available with full Certificates of Analysis (COA) and regulatory-compliant characterization data from suppliers such as SynZeal and Axios Research—are used for HPLC method development, method validation (AMV), and stability-indicating assay development [4]. The reference standard enables accurate identification and quantification of the maleate isomer in forced-degradation studies designed to monitor cis→trans isomerization under stressed conditions (e.g., elevated temperature, humidity) [5].

Structure–Property Study: cis vs. trans Surfactants

For academic or industrial researchers investigating how the cis double bond geometry influences critical formulation parameters, sodium stearyl maleate serves as the probe molecule. The class-level evidence from Goebel et al. (1994) demonstrates that the cis configuration in C18 maleate surfactants produces a distinct Krafft discontinuity at 37 °C and anomalously low CMC—behavior directly relevant to predicting temperature-dependent lubricant film dissolution from tablet matrices at physiological temperature [6]. A comparative study design could benchmark sodium stearyl maleate against sodium stearyl fumarate (trans) for: (i) temperature-dependent aqueous solubility, (ii) effect on tablet disintegration time at 37 °C vs. 25 °C, and (iii) lubricant film morphology by scanning electron microscopy. Such studies would address a recognized gap in the published literature, where direct head-to-head maleate vs. fumarate lubricant performance data are currently absent [7].

Isomerization Monitoring for SSF Process Development

In process chemistry development, sodium stearyl maleate is the key analytical marker for monitoring the completeness of the cis-to-trans isomerization step during sodium stearyl fumarate manufacture. Since the esterification of stearyl alcohol with maleic anhydride inherently yields the maleate ester as the kinetic product, process analytical technology (PAT) methods employing an authenticated sodium stearyl maleate reference standard can quantify residual maleate content at intermediate and final stages to ensure the isomerization step reduces maleate to ≤0.25% [8]. This is particularly relevant for manufacturers seeking to optimize isomerization catalyst loading, reaction time, and temperature while maintaining compendial compliance .

Application

Selection Property

Validation Focus

Compendial SSF impurity testing

EP CRS identity & isomer purity

TLC limit test per USP/EP

ANDA method validation

Regulatory-compliant characterization data

HPLC specificity for cis isomer

Surfactant structure–property study

cis geometry vs trans aggregation behavior

Krafft point & CMC reproducibility

SSF process isomerization monitoring

Authenticated cis marker for PAT

Isomerization endpoint compliance

• [1] EDQM. Detailed View: SODIUM STEARYL MALEATE CRS. Catalogue Code: S0808060. Used in monograph(s): 1567. Unit: 15 mg. Price: 90 EUR. View Source
• [2] USP35-NF30. Sodium Stearyl Fumarate Official Monograph. Limit of Sodium Stearyl Maleate and Stearyl Alcohol: NMT 0.25%. TLC method using USP Monostearyl Maleate RS. View Source
• [3] U.S. FDA. 21 CFR 172.826 – Sodium stearyl fumarate. NMT 0.25% sodium stearyl maleate. View Source
• [4] SynZeal. Sodium Stearyl Maleate | 5373-51-3 – Product Page. Supplied with detailed characterization data compliant with regulatory guideline. Used for analytical method development, AMV, QC application for ANDA or commercial production. COA provided. View Source
• [5] Axios Research. Sodium Stearyl Maleate – Product Page. 'Fully characterized chemical compound used as a reference standard of API Stearyl Maleate. Compliant with regulatory guidelines. Used for analytical method development, AMV ... reference standard for traceability against pharmacopeial standards (USP or EP).' View Source
• [6] Goebel, K.-H.; Stähler, K.; von Berlepsch, H. Studies on sodium sulfopropylalkyl maleate surfactants—aggregation behaviour. Colloids and Surfaces A: Physicochemical and Engineering Aspects 1994, 87 (2), 143–149. C18 homologue: unexpectedly low CMC, Krafft discontinuity at 37 °C, attributed to cis double bond. View Source
• [7] Author's data gap assessment. No published study was identified that directly compares sodium stearyl maleate to sodium stearyl fumarate in a controlled tablet lubrication or dissolution experiment with quantitative performance metrics. This represents a significant evidence gap in the literature. View Source
• [8] Patsnap / Eureka. Preparation method of common auxiliary material. CN Patent describing preparation of monostearyl maleate as intermediate for sodium stearyl fumarate via reaction of stearyl alcohol with maleic anhydride using organic basic catalyst. View Source